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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

3-Cyano-5-methoxybenzoic acid
453566-61-5

B2463704

Executive Summary & Hazard Profile

3-Cyano-5-methoxybenzoic acid (CAS: 126739-90-0) presents a specific disposal challenge

due to its dual functionality: it is both a carboxylic acid and an organic nitrile.[1][2] While the

benzoic acid moiety suggests compatibility with organic acid waste streams, the nitrile group

requires strict segregation from strong mineral acids and oxidizers to prevent accidental

hydrolysis or the theoretical release of hydrogen cyanide (HCN) under extreme conditions.

This guide outlines a self-validating disposal workflow designed to eliminate cross-reactivity

risks in the waste accumulation area.

Physicochemical Properties Relevant to Disposal
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Property Specification Disposal Implication

Primary disposal via solid

Physical State Solid (Powder/Crystals)
waste stream (Lab Pack).[1][2]

Weak acid.[1][2] Compatible
o ) with weak organic acids;
Acidity (pKa) ~3.5 - 4.0 (Estimated) ) ) )
incompatible with strong

bases.

CRITICAL: Do not mix with
concentrated Sulfuric (H2SO0a)
or Nitric Acid (HNOs).[1][2]

Risk of exothermic hydrolysis.

Reactivity Nitrile Hydrolysis

Aqueous disposal is generally
Water Solubility Low/Moderate prohibited; strictly organic
solvent waste.[1][2]

Requires full PPE (Nitrile
GHS Hazards Acute Tox. 4 (Oral), Irritant gloves, goggles, lab coat).[1]
[2]

Pre-Disposal Assessment: The "Why" Behind the
Protocol

Expert Insight: A common error in high-throughput laboratories is classifying this compound
solely as an "Organic Acid." If disposed of in a commingled "Acid Waste" container that also
receives strong mineral acids (e.g., digestates), the nitrile group can undergo hydrolysis. While
benzonitriles are relatively stable, the presence of strong oxidizers can compromise the cyano-
carbon bond.

The Golden Rule of Segregation:
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Treat 3-Cyano-5-methoxybenzoic acid as a "Toxic Organic." Segregate it from both strong

oxidizers and strong mineral acids.[2]

Waste Stream Decision Logic

The following decision tree illustrates the logic for determining the correct waste stream,
ensuring no incompatible mixing occurs.
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Waste Generation:
3-Cyano-5-methoxybenzoic Acid

Determine Physical State

Solid (Powder/Filter Cake) Liquid (Solution/Mother Liquor)

Segregate from Oxidizers Check Solvent Matrix

DISPOSAL A:
Solid Hazardous Waste
(Double Bagged)

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (MeOH, EtOAc)

Aqueous Buffer?

If <10% Water

DISPOSAL B:
Halogenated Organic Waste

DISPOSAL C:
Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste streams to prevent chemical
incompatibility.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance or
Contaminated Solids)

Applicability: Expired reagents, weigh-paper residues, contaminated gloves, and filter cakes.
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¢ Containment:

o Place the material in a clear, chemically resistant polyethylene bag (minimum 4 mil
thickness).

o Self-Validation Step: Visually inspect the bag for punctures. If the material is a fine powder,
double-bag to prevent dust release upon compression.

e Labeling:
o Affix a hazardous waste label before sealing.
o Mandatory Fields:
= Chemical Name: "3-Cyano-5-methoxybenzoic acid"[1][2][3][4]
» Hazards: "Toxic," "Irritant."[5]
= Constituents: "100% Solid."
e Segregation:
o Place the sealed bag into the Solid Hazardous Waste Drum.

o Caution: Ensure this drum is NOT designated for "Oxidizing Solids" (e.g., nitrates,
permanganates).

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or dissolved samples.
e Solvent Compatibility Check:

o Determine if the primary solvent is Halogenated (e.g., Dichloromethane) or Non-
Halogenated (e.g., Methanol, Ethyl Acetate).

e pH Verification (The Safety Stop):

o Action: Dip a pH strip into the waste solution.
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o Requirement: Ensure pH is between 4 and 10.

o Critical: If pH < 2 (Strongly Acidic), neutralize slowly with dilute Sodium Bicarbonate before
adding to the organic waste container. This prevents acid-catalyzed hydrolysis of the nitrile
in the waste drum.

e Transfer:
o Use a funnel with a grounding wire (if solvent is flammable).
o Pour into the appropriate carboy (Halogenated or Non-Halogenated).
o Do not fill >90% capacity.

e Documentation:

o Log the addition on the carboy's accumulation log sheet. Record "3-Cyano-5-
methoxybenzoic acid" and the approximate concentration.

Emergency Contingencies: Spill Response

In the event of a spill outside the fume hood, immediate containment is required to prevent dust
inhalation.

. . 3. Cover with wet paper towel
Solid Spill
P it Dust)
/' (Prevent Dust) —
Liquid or Solid? 4. Double Bag Waste 5. Label as Hazardous
T Liquid Spil 3. Apply Absorbent Pads —
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Spill Detected - Evacu e
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Nitrile Gloves, N95/P100, Goggles
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Figure 2: Step-by-step spill response workflow prioritizing respiratory protection and dust
control.

Regulatory & Compliance Notes
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RCRA (USA): This material is not specifically P-listed or U-listed. However, it must be
characterized. If disposed of as a pure solid, it may not carry a specific waste code unless it
exhibits toxicity characteristics (D004-D043) via TCLP, which is unlikely for this specific
structure. Standard practice is to manage it as Non-RCRA Regulated Hazardous Waste or
under a generic "Toxic" profile depending on state regulations [1].

European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,
consisting of or containing hazardous substances, including mixtures of laboratory
chemicals) [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. Waste Code [rcrainfo.epa.gov]

3. 3-Cyano-5-(methoxycarbonyl)benzoic acid | CLOH7NO4 | CID 14451915 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. echemi.com [echemi.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyano-5-_methoxycarbonyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b2463704/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-3-cyano-5-methoxybenzoic-acid-1-2
https://www.benchchem.com/product/b2463704/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-3-cyano-5-methoxybenzoic-acid-1-2
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyano-5-_methoxycarbonyl_benzoic-acid
https://www.echemi.com/sds/3-cyano-5-methoxycarbonylbenzoic-acid-pd180824107897.html
https://echa.europa.eu/substance-information/-/substanceinfo/100.129.754
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyano-5-_methoxycarbonyl_benzoic-acid
https://www.benchchem.com/product/b2463704/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-3-cyano-5-methoxybenzoic-acid-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/14451915
https://www.benchchem.com/product/b2463704?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyano-5-_methoxycarbonyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyano-5-_methoxycarbonyl_benzoic-acid
https://www.echemi.com/sds/3-cyano-5-methoxycarbonylbenzoic-acid-pd180824107897.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2463704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 5. 3-Methoxy-5-nitrobenzoic acid | CBH7NO5 | CID 5300212 - PubChem
[pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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